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Compound of Interest

Compound Name: BLT-1

Cat. No.: B10814912

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
BLT-1 (Block lipid transport-1) stock solutions for laboratory experiments. BLT-1 is a selective
inhibitor of the scavenger receptor class B, type | (SR-BI), which plays a crucial role in the
selective uptake of lipids from high-density lipoproteins (HDL).[1][2][3] It is also known to be a
potent inhibitor of Hepatitis C virus (HCV) entry.[1]

Chemical Properties and Solubility

BLT-1 is a thiosemicarbazone copper chelator.[1][2] Understanding its chemical properties is
essential for preparing stable and effective stock solutions.
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Property Value Source
CAS Number 321673-30-7 [1]141[5]
Molecular Formula C12H23NsS [41[5]
Molecular Weight 241.40 g/mol [4]
Appearance White to tan solid/powder [4]
Solubility in DMSO =13 mg/mL to 100 mg/mL [2][4]
Solubility in Water Insoluble [2]
Purity >95% to 298% (HPLC) [4]

Experimental Protocols

1. Preparation of a 10 mM BLT-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BLT-1 in Dimethyl
Sulfoxide (DMSOQO), a common solvent for this compound.

Materials:

BLT-1 powder (CAS 321673-30-7)

e Anhydrous/hygroscopic-free Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

 Ultrasonic bath (optional, for enhancing solubility)[1]

Procedure:
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o Equilibrate Reagents: Allow the BLT-1 powder and DMSO to reach room temperature before
opening to prevent condensation.

o Weigh BLT-1: Carefully weigh out the desired amount of BLT-1 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.414 mg of
BLT-1 (Molecular Weight = 241.40 g/mol).

e Dissolve in DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the weighed
BLT-1 powder. For the example above, add 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic
bath to aid in complete dissolution.[1] Visually inspect the solution to ensure no solid
particles remain. The solution should be clear.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -20°C or -80°C. Stock solutions are stable for up to 6 months
at -20°C and up to 2 years at -80°C.[1][4]

2. Preparation of Working Solutions

To prepare a working solution, dilute the 10 mM stock solution in the appropriate cell culture
medium or buffer immediately before use. For example, to make a 10 uM working solution from
a 10 mM stock, perform a 1:1000 dilution.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by BLT-1 and the workflow for
preparing a stock solution.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10814912?utm_src=pdf-body
https://www.benchchem.com/product/b10814912?utm_src=pdf-body
https://www.benchchem.com/product/b10814912?utm_src=pdf-body
https://www.benchchem.com/product/b10814912?utm_src=pdf-body
https://www.benchchem.com/product/b10814912?utm_src=pdf-body
https://www.medchemexpress.com/blt-1.html
https://www.medchemexpress.com/blt-1.html
https://www.sigmaaldrich.com/KR/ko/product/mm/373210
https://www.benchchem.com/product/b10814912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cholesteryl Esters &
Other Lipids

HDL
(High-Density Lipoprotein)

SR-BI
(Scavenger Receptor B1)

Mediates Efflux

Mediates Uptake
Inhibits

I Cell Internalization Intracellular Lipid Pool -->‘ Ch‘é';f}f“"

Click to download full resolution via product page

Caption: BLT-1 inhibits SR-Bl-mediated lipid transport.
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Caption: Workflow for BLT-1 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10814912?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/blt-1.html
https://www.selleckchem.com/products/blt-1.html
https://www.sigmaaldrich.com/KR/ko/product/sigma/sml0059
https://www.sigmaaldrich.com/KR/ko/product/mm/373210
https://www.bioscience.co.uk/product~1097015
https://www.benchchem.com/product/b10814912#preparing-blt-1-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b10814912#preparing-blt-1-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b10814912#preparing-blt-1-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b10814912#preparing-blt-1-stock-solutions-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10814912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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